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Compound of Interest

Compound Name: N-Allyloxyphthalimide

Cat. No.: B1272531 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

precautions for N-Allyloxyphthalimide. The information is intended to support researchers,

scientists, and drug development professionals in the safe handling and use of this compound

in a laboratory setting.

Chemical and Physical Properties
N-Allyloxyphthalimide is a solid, appearing as a white to light yellow powder or crystal.[1] Key

physical and chemical properties are summarized in the table below.
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Property Value Reference

CAS Number 39020-79-6 [1]

Molecular Formula C₁₁H₉NO₃

Molecular Weight 203.19 g/mol

Appearance
White to Light yellow powder to

crystal
[1]

Melting Point 59.0 to 63.0 °C [1]

Purity >98.0% (GC) [1]

Density 1.3 g/cm³ [2]

Storage Temperature

Room Temperature

(Recommended in a cool and

dark place, <15°C)

Hazard Identification and Classification
N-Allyloxyphthalimide is classified as a hazardous substance. The primary hazards are skin

and eye irritation.

GHS Hazard Classification
Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation.

Eye Irritation 2A
H319: Causes serious eye

irritation.

Signal Word: Warning

Hazard Pictogram:

alt text
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Toxicological Data
Quantitative toxicological data, such as LD50 (median lethal dose) and LC50 (median lethal

concentration) values, for N-Allyloxyphthalimide are not readily available in the public domain

based on the conducted search. The primary identified health hazards are skin and eye

irritation.

Handling Precautions and Personal Protective
Equipment (PPE)
Adherence to standard laboratory safety protocols is essential when handling N-
Allyloxyphthalimide. A general workflow for safe handling is outlined below.
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Preparation

Handling

Post-Handling

Assess Risks
(Review SDS)

Select Appropriate PPE

Determines

Use in a Well-Ventilated Area
(e.g., Fume Hood)

Proceed to

Avoid Contact with Skin and Eyes

Avoid Breathing Dust

Store in a Tightly Closed Container
in a Cool, Dry Place

After Use

Decontaminate Work Area

Dispose of Waste According to Regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling of N-Allyloxyphthalimide.
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Precautionary Statements
Code Statement

P264 Wash skin thoroughly after handling.

P280
Wear protective gloves/ eye protection/ face

protection.

P302 + P352
IF ON SKIN: Wash with plenty of soap and

water.[1]

P332 + P313
If skin irritation occurs: Get medical advice/

attention.

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P337 + P313
If eye irritation persists: Get medical advice/

attention.

P362 + P364
Take off contaminated clothing and wash it

before reuse.

Recommended Personal Protective Equipment (PPE)
Eye/Face Protection: Use chemical safety goggles.

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a laboratory coat.

Respiratory Protection: For operations that may generate dust, use a NIOSH-approved

respirator.

Hygiene Measures: Handle in accordance with good industrial hygiene and safety practice.

Wash hands before breaks and at the end of the workday.

First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation
Move person into fresh air. If not breathing, give

artificial respiration. Consult a physician.

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Consult a physician.

Accidental Release Measures and Emergency
Response
In the event of a spill, follow a structured emergency response plan to mitigate risks to

personnel and the environment.
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Spill Occurs

Assess Situation
(Identify Substance, Quantity, Hazards)

Evacuate Immediate Area
(If Necessary)

Alert Nearby Personnel
and Supervisor

Don Appropriate PPE

Contain the Spill
(Use Absorbent Material)

Clean Up Spill
(Avoid Dust Generation)

Dispose of Contaminated Material
as Hazardous Waste

Decontaminate the Area

Click to download full resolution via product page

Caption: Emergency response workflow for a chemical spill.
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Personal Precautions: Use personal protective equipment. Avoid dust formation. Avoid

breathing vapors, mist, or gas. Ensure adequate ventilation.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains.

Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and

shovel. Keep in suitable, closed containers for disposal.

Experimental Protocols for Hazard Assessment
While specific experimental safety data for N-Allyloxyphthalimide is not available, the

following are summaries of standard OECD protocols for assessing the key identified hazards.

OECD 404: Acute Dermal Irritation/Corrosion
This test guideline provides a method for assessing the potential of a substance to cause skin

irritation or corrosion.[3][4][5]

Methodology Summary:

Animal Model: The albino rabbit is the preferred species.[3]

Application: A single dose of the test substance (0.5 g for solids) is applied to a small area of

shaved skin (approximately 6 cm²).[4]

Exposure: The substance is held in contact with the skin for 4 hours using a semi-occlusive

dressing.[4]

Observation: After the exposure period, the dressing is removed, and the skin is observed for

signs of erythema (redness) and edema (swelling).

Scoring: Observations are scored at 1, 24, 48, and 72 hours after patch removal. The

observation period may be extended up to 14 days to assess the reversibility of the effects.

[4]

Classification: The substance is classified as an irritant based on the severity and

reversibility of the observed skin reactions.
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OECD 405: Acute Eye Irritation/Corrosion
This test guideline is used to determine the potential of a substance to cause eye irritation or

corrosion.[6][7][8][9]

Methodology Summary:

Animal Model: The albino rabbit is the recommended species.[7]

Application: A single dose of the test substance is applied into the conjunctival sac of one

eye of the animal. The other eye serves as an untreated control.[7]

Observation: The eyes are examined for ocular reactions at 1, 24, 48, and 72 hours after

application.[7]

Scoring: Ocular lesions, including corneal opacity, iritis, conjunctival redness, and chemosis,

are scored.

Reversibility: The reversibility of any observed effects is assessed over a period of up to 21

days.[6]

Classification: The substance is classified based on the severity and persistence of the

ocular lesions.

Stability and Reactivity
Reactivity: No specific reactivity data is available.

Chemical Stability: Stable under recommended storage conditions.[2]

Possibility of Hazardous Reactions: No data available.

Conditions to Avoid: No specific conditions to avoid are documented.

Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: Under fire conditions, may decompose to form carbon

oxides, nitrogen oxides.
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Storage and Disposal
Storage: Keep container tightly closed in a dry and well-ventilated place. Recommended

storage is in a cool, dark place at a temperature below 15°C.

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Contact a licensed professional waste disposal service to dispose of this material.

This guide is intended as a summary of available safety information and best practices. It is not

a substitute for a thorough review of the Safety Data Sheet (SDS) and consultation with your

institution's Environmental Health and Safety (EHS) department. Always perform a risk

assessment before starting any new procedure involving this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1272531?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

